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Compound of Interest

Compound Name: Flubendiamide

Cat. No.: B033115 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive application notes and detailed protocols for the use of

Flubendiamide in laboratory settings. Flubendiamide is a novel insecticide belonging to the

class of phthalic acid diamides, which exhibits potent and selective activity against a range of

lepidopteran pests.[1][2][3] Its unique mode of action makes it a valuable tool for insecticide

resistance management and integrated pest management programs.[3]

Mechanism of Action
Flubendiamide's insecticidal activity stems from its ability to disrupt calcium homeostasis in

insect muscle cells.[1][4] It acts as a potent activator of the ryanodine receptor (RyR), an

intracellular calcium release channel located on the sarcoplasmic reticulum of muscle cells.[1]

[4][5] This activation leads to an uncontrolled release of calcium ions from internal stores,

causing sustained muscle contraction, paralysis, and ultimately, the death of the insect.[5] This

distinct mechanism of action shows no cross-resistance with conventional insecticides.[3]

Signaling Pathway
The binding of Flubendiamide to the insect ryanodine receptor initiates a cascade of events

leading to muscle dysfunction. The following diagram illustrates this signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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